Cas no 1250756-17-2 (5-piperazin-1-yltetrazolo[1,5-a]pyrazine)

• Product Name: 5-piperazin-1-yltetrazolo[1,5-a]pyrazine
• CAS No: 1250756-17-2
• MF: C₈H₁₁N₇
• MW: 205.219839334488
• CID: 4581744
• PubChem ID: 61805517
• Update Time: 2025-10-30

5-piperazin-1-yltetrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1,2,3,4]tetrazolo[1,5-a]pyrazin-5-yl}piperazine
• Tetrazolo[1,5-a]pyrazine, 5-(1-piperazinyl)-
• 5-piperazin-1-yltetrazolo[1,5-a]pyrazine

• Inchi： 1S/C8H11N7/c1-3-14(4-2-9-1)8-6-10-5-7-11-12-13-15(7)8/h5-6,9H,1-4H2
• InChI Key： OUOIWNAEHDEDOT-UHFFFAOYSA-N
• SMILES： C12=NN=NN1C(N1CCNCC1)=CN=C2

Additional information on 5-piperazin-1-yltetrazolo[1,5-a]pyrazine

5-Piperazin-1-yltetrazolo[1,5-a]pyrazine: A Comprehensive Overview

5-Piperazin-1-yltetrazolo[1,5-a]pyrazine (CAS No. 1250756-17-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural features, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced materials development. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the research of 5-piperazin-1-yltetrazolo[1,5-a]pyrazine, providing a comprehensive understanding of its potential and current standing in scientific literature.

The molecular structure of 5-piperazin-1-yltetrazolo[1,5-a]pyrazine is characterized by a tetrazolo[1,5-a]pyrazine ring system fused with a piperazine moiety. This combination introduces unique electronic properties and enhances the compound's reactivity, making it an attractive target for researchers. The tetrazole ring is known for its stability and ability to act as a good leaving group in certain reactions, while the piperazine ring contributes to hydrogen bonding capabilities and increased solubility in polar solvents. These properties collectively make CAS 1250756-17-2 a versatile building block in organic synthesis.

Recent studies have explored the synthesis of 5-piperazin-1-yltetrazolo[1,5-a]pyrazine through various routes, including microwave-assisted synthesis and catalytic methods. These approaches have not only improved the yield but also reduced reaction times compared to traditional methods. For instance, researchers have utilized transition metal catalysts to facilitate the formation of the tetrazolo[1,5-a]pyrazine core, demonstrating the potential for large-scale production of this compound. The ability to synthesize CAS 1250756-17-2 efficiently is crucial for its application in diverse fields such as pharmaceuticals and agrochemicals.

In terms of applications, 5-piperazin-1-yltetrazolo[1,5-a]pyrazine has shown promise as a precursor for bioactive molecules. Its ability to undergo further functionalization allows for the creation of derivatives with enhanced pharmacological properties. For example, recent research has focused on modifying the piperazine ring to improve bioavailability and target specificity. These derivatives have exhibited potential anti-inflammatory and anticancer activities in preclinical studies, highlighting the compound's role in drug discovery.

Beyond pharmacology, CAS 1250756-17-2 has also found applications in materials science. Its structural rigidity and ability to form stable coordination complexes make it an ideal candidate for designing new materials with tailored electronic properties. Researchers have explored its use in creating metallopolymers and supramolecular assemblies, which hold potential for applications in sensors and electronic devices.

The latest advancements in computational chemistry have further deepened our understanding of 5-piperazin-1-yltetrazolo[1,5-a]pyrazine's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental findings and aid in predicting optimal conditions for synthesis and application.

In conclusion, CAS 1250756-17-2, or 5-piperazin-1-yttetra zolo[ , is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new aspects of this compound's properties and capabilities , it is poised to play an increasingly significant role in both academic and industrial settings.